Cas no 2228543-15-3 (2,2-dimethyl-1-4-(trifluoromethoxy)phenylcyclopropan-1-amine)

• Product Name: 2,2-dimethyl-1-4-(trifluoromethoxy)phenylcyclopropan-1-amine
• CAS No: 2228543-15-3
• MF: C₁₂H₁₄F₃NO
• MW: 245.240873813629
• CID: 6196157
• PubChem ID: 165704805
• Update Time: 2025-06-15

2,2-dimethyl-1-4-(trifluoromethoxy)phenylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-4-(trifluoromethoxy)phenylcyclopropan-1-amine
• EN300-1960885
• 2,2-dimethyl-1-[4-(trifluoromethoxy)phenyl]cyclopropan-1-amine
• 2228543-15-3

• Inchi： 1S/C12H14F3NO/c1-10(2)7-11(10,16)8-3-5-9(6-4-8)17-12(13,14)15/h3-6H,7,16H2,1-2H3
• InChI Key： NDQHBJWOEAQFQE-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C1(CC1(C)C)N)(F)F

Computed Properties

• Exact Mass: 245.10274856g/mol
• Monoisotopic Mass: 245.10274856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 35.2Ų

Additional information on 2,2-dimethyl-1-4-(trifluoromethoxy)phenylcyclopropan-1-amine

Introduction to 2,2-Dimethyl-1-(4-(trifluoromethoxy)phenyl)cyclopropan-1-amine (CAS No. 2228543-15-3)

2,2-Dimethyl-1-(4-(trifluoromethoxy)phenyl)cyclopropan-1-amine (CAS No. 2228543-15-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropane ring, a trifluoromethoxy group, and a dimethyl substitution. These structural elements contribute to its potential biological activities and make it an intriguing candidate for various therapeutic applications.

The trifluoromethoxy group is particularly noteworthy due to its influence on the compound's physicochemical properties and biological activity. Fluorine atoms are known for their strong electron-withdrawing effect, which can modulate the electronic environment of the molecule and affect its interactions with biological targets. This property has been leveraged in the design of numerous pharmaceuticals, where fluorine substitution can enhance potency, metabolic stability, and pharmacokinetic profiles.

The cyclopropane ring is another key structural feature of this compound. Cyclopropane rings are known for their high strain energy, which can influence the conformational flexibility and reactivity of the molecule. In medicinal chemistry, cyclopropane-containing compounds have been explored for their potential as inhibitors of various enzymes and receptors. The presence of a cyclopropane ring in 2,2-dimethyl-1-(4-(trifluoromethoxy)phenyl)cyclopropan-1-amine may contribute to its ability to interact with specific protein targets.

The dimethyl substitution on the cyclopropane ring further adds to the complexity and uniqueness of this compound. Dimethyl groups can influence the lipophilicity and steric properties of the molecule, which are important factors in determining its bioavailability and tissue distribution. These properties are crucial for optimizing the therapeutic potential of a compound.

Recent research has focused on the biological activities of 2,2-dimethyl-1-(4-(trifluoromethoxy)phenyl)cyclopropan-1-amine. Studies have shown that this compound exhibits promising activity as an inhibitor of certain enzymes involved in inflammatory pathways. For example, it has been reported to inhibit cyclooxygenase (COX) enzymes, which are key targets in the development of anti-inflammatory drugs. The ability to modulate COX activity suggests that this compound could have potential applications in treating conditions such as arthritis and other inflammatory disorders.

In addition to its anti-inflammatory properties, 2,2-dimethyl-1-(4-(trifluoromethoxy)phenyl)cyclopropan-1-amine has also been investigated for its effects on central nervous system (CNS) disorders. Preclinical studies have demonstrated that this compound can cross the blood-brain barrier and exhibit neuroprotective effects. These findings suggest that it may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease, where neuroinflammation plays a significant role.

The pharmacokinetic profile of 2,2-dimethyl-1-(4-(trifluoromethoxy)phenyl)cyclopropan-1-amine is another area of active research. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its use in clinical settings. Preliminary studies have indicated that it has favorable pharmacokinetic properties, including good oral bioavailability and a long half-life. These characteristics make it a promising candidate for further development as a therapeutic agent.

Safety and toxicity assessments are essential components of drug development. To date, preclinical studies have not reported any significant toxicity issues associated with 2,2-dimethyl-1-(4-(trifluoromethoxy)phenyl)cyclopropan-1-amine at therapeutic doses. However, ongoing research is necessary to fully evaluate its safety profile across different species and dosing regimens.

In conclusion, 2,2-dimethyl-1-(4-(trifluoromethoxy)phenyl)cyclopropan-1-amine (CAS No. 2228543-15-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further investigation in both basic research and drug development. As research continues to advance our understanding of this compound's mechanisms of action and safety profile, it holds significant promise for addressing unmet medical needs in various therapeutic areas.